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Compound of Interest

Compound Name: 3-Hydroxycyclohexanone

Cat. No.: B1200884 Get Quote

An In-depth Technical Guide to the Physical
Properties of 3-Hydroxycyclohexanone
Audience: Researchers, scientists, and drug development professionals.

Introduction
3-Hydroxycyclohexanone (CAS No. 823-19-8) is an organic compound featuring a six-

membered cyclohexane ring substituted with a ketone functional group at position 1 and a

hydroxyl group at position 3.[1][2] Its molecular formula is C₆H₁₀O₂, with a molecular weight of

approximately 114.14 g/mol .[1][3][4] This bifunctional β-hydroxyketone structure imparts

unique chemical properties, making it a valuable intermediate in the synthesis of

pharmaceuticals, agrochemicals, and other complex organic molecules.[1][5] The presence of

both a hydrogen bond donor (hydroxyl group) and acceptor (ketone group) significantly

influences its physical properties, including its melting point, boiling point, and solubility.[1]

Understanding these fundamental properties is critical for its application in synthetic chemistry

and materials science.

Physical Properties Data Summary
The key physical and chemical properties of 3-Hydroxycyclohexanone are summarized in the

table below. These values are a combination of experimentally determined and estimated data

from various sources.
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Property Value Notes / Conditions Source(s)

Molecular Formula C₆H₁₀O₂ [3][4][5][6]

Molecular Weight 114.14 g/mol [1][3][4][6]

Appearance
Colorless to pale

yellow liquid or solid

Dependent on

temperature and

purity

[2][5]

Melting Point 95 °C [1][2]

Boiling Point 226.30 °C
@ 760 mmHg

(estimated)
[6]

95 °C @ 1 Torr [7][8]

219.00 °C
Stein & Brown

estimation
[2]

Density ~1.142 g/cm³ Predicted value [2][7]

Water Solubility 7.668 x 10⁵ mg/L @ 25 °C (estimated) [2][6]

Solubility (Organic)

Sparingly soluble in

Chloroform, slightly

soluble in Methanol

[7]

LogP (o/w) -0.41 to -0.81 Calculated/Estimated [2][6][7]

Detailed Analysis of Physical Properties
Melting Point
The reported melting point of 3-Hydroxycyclohexanone is 95 °C.[1][2] The compound's state

as a liquid or solid is dependent on ambient temperature and purity.[2][5] The presence of

impurities will typically lead to a depression of the melting point and a broadening of the melting

range.[9]

Boiling Point
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The boiling point of 3-Hydroxycyclohexanone is highly dependent on pressure. At

atmospheric pressure (760 mmHg), the estimated boiling point is 226.30 °C.[6] Under vacuum

(1 Torr), the boiling point is significantly lower, at 95 °C.[7][8] This substantial difference is

characteristic of organic molecules with polar functional groups that can engage in

intermolecular hydrogen bonding, which requires significant thermal energy to overcome.

Solubility
The dual functionality of 3-Hydroxycyclohexanone governs its solubility profile. The hydroxyl

group enhances its solubility in polar solvents through hydrogen bonding.[5]

Aqueous Solubility: It has a high estimated solubility in water of approximately 767 g/L at 25

°C.[2][6]

Organic Solubility: It is reported to be sparingly soluble in chloroform and slightly soluble in

methanol.[7]

Octanol-Water Partition Coefficient (LogP): The estimated LogP values range from -0.41 to

-0.81, indicating that the compound is hydrophilic and preferentially partitions into the

aqueous phase over an immiscible organic solvent like octanol.[2][6][7]

Experimental Protocols
The determination of physical properties for a compound like 3-Hydroxycyclohexanone
follows standard organic chemistry laboratory procedures.

Melting Point Determination (Capillary Method)
This method provides an accurate melting range and is a key indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer
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Sample of 3-Hydroxycyclohexanone

Heating bath fluid (mineral oil or silicone oil for Thiele tube)

Procedure:

Sample Preparation: Place a small amount of dry, powdered 3-Hydroxycyclohexanone on

a clean, dry surface. Invert a capillary tube and press the open end into the powder to collect

a small plug of the sample.[10]

Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface to pack

the sample down. A packed sample height of 2-3 mm is ideal.

Apparatus Setup:

Mel-Temp: Place the capillary tube into the sample holder of the apparatus.

Thiele Tube: Attach the capillary tube to the thermometer using a rubber band, ensuring

the band is above the level of the heating oil. Center the thermometer in the Thiele tube.

Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be

used to find an approximate melting range.

Measurement: For an accurate measurement, repeat the process with a fresh sample,

heating rapidly to about 20 °C below the approximate melting point. Then, slow the heating

rate to 1-2 °C per minute.

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the last crystal melts (the end

of the range).[10]

Boiling Point Determination (Micro Method)
Apparatus:

Small test tube or ignition tube

Capillary tube (sealed at one end)
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Thermometer

Heating bath (e.g., Thiele tube with liquid paraffin)

Procedure:

Sample Preparation: Place a small amount of liquid 3-Hydroxycyclohexanone into the

ignition tube. Place a capillary tube, sealed end up, into the liquid.[11]

Apparatus Setup: Attach the ignition tube to a thermometer. Submerge the setup in a heating

bath, ensuring the sample is below the liquid level of the bath.[11]

Heating: Heat the bath gently. As the temperature rises, air trapped in the capillary will

bubble out.

Measurement: Continue heating until a rapid and continuous stream of bubbles emerges

from the capillary tube.[11] Stop heating and allow the bath to cool. The boiling point is the

temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube.

Qualitative Solubility Determination
Apparatus:

Several small test tubes

Sample of 3-Hydroxycyclohexanone

Various solvents (e.g., water, methanol, chloroform, hexane)

Procedure:

Sample Preparation: Place a small, measured amount (e.g., 10 mg) of 3-
Hydroxycyclohexanone into each test tube.

Solvent Addition: Add a small volume (e.g., 0.5 mL) of a solvent to one of the tubes.[12]

Observation: Agitate the mixture and observe if the solid dissolves completely.
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Classification:

Soluble: The entire sample dissolves.

Slightly/Sparingly Soluble: A portion of the sample dissolves.

Insoluble: The sample does not appear to dissolve.

Repeat: Repeat the process for each test solvent.

Visualization of Experimental Workflow
The logical flow for determining the melting point of 3-Hydroxycyclohexanone is illustrated

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1200884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


start_end process decision io Start

Prepare & Pack Sample
in Capillary Tube

 

Place Sample in
Melting Point Apparatus

 

Is MP Range Known?

 

Heat Rapidly to Find
Approximate MP

Heat Rapidly to 20°C
Below Approx. MP

 

No

Heat Slowly
(1-2 °C / min)

Yes

 

Observe Sample

 

Record T_start
(First liquid appears)

 

Record T_end
(All solid melts)

 

Calculate Melting Range
(T_end - T_start)

 

End

 

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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